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Compound of Interest

Compound Name: Dibutyl chlorendate

CAS No.: 1770-80-5

Cat. No.: B156090

Get Quote

This technical guide provides a comprehensive overview of Dibutyl chlorendate, a chlorinated

organic compound, for researchers, scientists, and drug development professionals. The

document details its chemical identity, physicochemical properties, toxicological data, and

analytical methodologies. In the absence of specific data on its signaling pathways, this guide

also discusses the known biological effects of the structurally related compound, Dibutyl

phthalate (DBP), to provide potential insights.

Chemical Identity and Synonyms
Dibutyl chlorendate is known by a variety of chemical names and identifiers. A comprehensive

list of its synonyms is provided below to aid in literature searches and material identification.

Table 1: Known Synonyms for Dibutyl chlorendate[1]
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Name Type Identifier

Common Name Dibutyl chlorendate

IUPAC Name
dibutyl 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-

5-ene-2,3-dicarboxylate

CAS Number 1770-80-5[1][2]

Molecular Formula C17H20Cl6O4[1][2]

Molecular Weight 501.06 g/mol [2]

EINECS Number 217-192-9

Other Synonyms

Chlorendic acid, dibutyl ester; 5-Norbornene-

2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-,

dibutyl ester; Bicyclo[2.2.1]hept-5-ene-2,3-

dicarboxylic acid, 1,4,5,6,7,7-hexachloro-,

dibutyl ester; NSC 5261

Physicochemical Properties
The physical and chemical properties of Dibutyl chlorendate are crucial for its handling,

application, and environmental fate assessment. Key quantitative data are summarized in the

following table.

Table 2: Physicochemical Properties of Dibutyl chlorendate
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Property Value Source

Physical State
Colorless to light yellow

transparent oily liquid
[1][3]

Melting Point 232 °C [3]

LogP (Octanol-Water Partition

Coefficient)
6.76 [4]

Water Solubility

Data not readily available;

expected to be low based on

LogP

Vapor Pressure Data not readily available

Density Data not readily available

Toxicological Data
Toxicological information is vital for safety assessment and understanding the potential

biological impact of a compound. The available data for Dibutyl chlorendate is presented

below.

Table 3: Toxicological Profile of Dibutyl chlorendate

Endpoint Result Source

Acute Oral Toxicity (LD50, rat) > 10 g/kg [5]

Carcinogenicity

Reasonably anticipated to be a

human carcinogen (based on

the parent compound,

Chlorendic Acid)

[1][5]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects
[1]

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Dibutyl chlorendate are not

extensively published. However, general methodologies can be inferred from available

information.

Synthesis
A general synthesis method for phthalate esters involves the esterification of the corresponding

anhydride with an alcohol in the presence of a catalyst. For Dibutyl chlorendate, this would

involve the reaction of chlorendic anhydride with n-butanol.

General Esterification Procedure (Hypothetical for Dibutyl chlorendate):

Chlorendic anhydride and an excess of n-butanol are added to a reaction vessel equipped

with a stirrer, condenser, and a means of heating.

A suitable acid catalyst (e.g., sulfuric acid or a solid acid catalyst) is added to the mixture.

The reaction mixture is heated to reflux for several hours to drive the esterification reaction to

completion. Water produced during the reaction is removed, often by azeotropic distillation.

After the reaction is complete, the excess n-butanol is removed by distillation.

The crude Dibutyl chlorendate is then purified, typically by vacuum distillation, to yield the

final product.

Analytical Methods
The analysis of Dibutyl chlorendate is typically performed using chromatographic techniques.

High-Performance Liquid Chromatography (HPLC):[3][4]

Principle: A reversed-phase HPLC method can be used for the separation and quantification

of Dibutyl chlorendate.

Column: A C18 column is commonly employed.

Mobile Phase: A mixture of acetonitrile and water is a suitable mobile phase. For mass

spectrometry detection, a volatile acid like formic acid can be used as an additive.
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Detection: UV detection at an appropriate wavelength or mass spectrometry (MS) can be

used for detection and quantification.

Gas Chromatography (GC):[3]

Principle: GC coupled with a suitable detector is another effective method for the analysis of

Dibutyl chlorendate.

Column: A non-polar or semi-polar capillary column is typically used.

Injector: Split/splitless injection is a common mode.

Detector: A flame ionization detector (FID) or a mass spectrometer (MS) can be used for

detection. GC-MS provides higher selectivity and allows for structural confirmation.

Potential Signaling Pathways (Based on Dibutyl
Phthalate)
Disclaimer: The following information pertains to Dibutyl phthalate (DBP), a structurally related

but distinct compound from Dibutyl chlorendate. Due to the lack of specific data for Dibutyl
chlorendate, the signaling pathways affected by DBP are presented here to provide potential

areas for investigation. These pathways may or may not be relevant to Dibutyl chlorendate.

Dibutyl phthalate has been shown to interact with several key signaling pathways in biological

systems.

Endocrine Disruption and Receptor Signaling
DBP is a known endocrine-disrupting chemical that can interfere with hormone signaling. It has

been shown to promote angiogenesis in endothelial cells through estrogen receptor-dependent

activation of several downstream pathways.
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Caption: DBP-induced pro-angiogenic signaling pathways.

Oxidative Stress and Inflammatory Pathways
DBP exposure has been linked to the induction of oxidative stress and allergic airway

inflammation. One proposed mechanism involves the inhibition of the Nrf2 pathway, a key

regulator of the antioxidant response, and the subsequent activation of the TSLP/JAK1

pathway, which is involved in inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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